2-(2,4-DICHLOROPHENYL)-3-(6-METHYL-2-PYRIDYL)-4(3H)-QUINAZOLINONE

• IUPAC Name: 2-(2,4-dichlorophenyl)-3-(6-methylpyridin-2-yl)quinazolin-4-one
• InChI: InChI=1S/C20H13Cl2N3O/c1-12-5-4-8-18(23-12)25-19(14-10-9-13(21)11-16(14)22)24-17-7-3-2-6-15(17)20(25)26/h2-11H,1H3
• InChI Key: RMONRTSEABTKLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)N2C(=NC3=CC=CC=C3C2=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H13Cl2N3O
• Molecular Weight: 382.2 g/mol

Description

2-(2,4-DICHLOROPHENYL)-3-(6-METHYL-2-PYRIDYL)-4(3H)-QUINAZOLINONE is a synthetic organic compound that belongs to the quinazolinone class. These compounds are known for their diverse biological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-DICHLOROPHENYL)-3-(6-METHYL-2-PYRIDYL)-4(3H)-QUINAZOLINONE typically involves the following steps:

Formation of the Quinazolinone Core: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the 2,4-Dichlorophenyl Group: This step often involves a substitution reaction using 2,4-dichlorobenzoyl chloride.

Attachment of the 6-Methyl-2-Pyridyl Group: This can be done through a coupling reaction, such as a Suzuki or Heck reaction.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the pyridyl or phenyl rings.

Reduction: Reduction reactions could target the quinazolinone core or the chlorinated phenyl ring.

Substitution: The chlorinated phenyl ring is susceptible to nucleophilic